Cas no 351192-14-8 (3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one)

• Product Name: 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one
• CAS No: 351192-14-8
• MF: C₁₇H₁₂F₅NO₂
• MW: 357.274702072144
• CID: 6535897
• PubChem ID: 4077756
• Update Time: 2025-10-28

3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• Z56787614
• UPCMLD0ENAT5220073:001
• 3,3-difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one
• AKOS001059809
• EN300-26603738
• 351192-14-8
• 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one

• Inchi： 1S/C17H12F5NO2/c1-25-13-7-5-10(6-8-13)14-16(18,19)15(24)23(14)12-4-2-3-11(9-12)17(20,21)22/h2-9,14H,1H3
• InChI Key： YAUNSBWZGXWFLB-UHFFFAOYSA-N
• SMILES： FC1(C(N(C2C=CC=C(C(F)(F)F)C=2)C1C1C=CC(=CC=1)OC)=O)F

Computed Properties

• Exact Mass: 357.07881944g/mol
• Monoisotopic Mass: 357.07881944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one

3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one (CAS No. 351192-14-8): A Comprehensive Overview

3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one (CAS No. 351192-14-8) is a highly specialized fluorinated azetidinone derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of β-lactam analogs, which are known for their diverse biological activities. The presence of multiple fluorine atoms and a trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable scaffold in drug discovery.

The molecular structure of 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one features a four-membered azetidin-2-one ring, which is a hallmark of β-lactam compounds. The difluoro substitution at the 3-position and the 4-methoxyphenyl and 3-(trifluoromethyl)phenyl substituents contribute to its unique electronic and steric properties. These structural attributes are critical for its interactions with biological targets, particularly enzymes and receptors involved in inflammation and microbial resistance.

In recent years, the demand for fluorinated heterocycles like 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one has surged due to their applications in the development of next-generation therapeutics. Researchers are particularly interested in its potential as a protease inhibitor or kinase modulator, given the growing need for novel treatments for diseases such as cancer and autoimmune disorders. The compound's ability to penetrate cell membranes and resist enzymatic degradation makes it a promising candidate for oral drug formulations.

The synthesis of 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one typically involves multi-step organic reactions, including cyclization and fluorination strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations align with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing practices.

Beyond pharmaceuticals, 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one has potential applications in agrochemicals. Its structural motifs are being explored for the design of herbicides and pesticides with improved efficacy and environmental safety. The trifluoromethyl group, in particular, is known to enhance the bioavailability and target specificity of agrochemicals, addressing the global challenge of pest resistance.

The market for fluorinated azetidinones is expected to grow significantly, driven by the increasing investment in precision medicine and sustainable agriculture. Analysts project a compound annual growth rate (CAGR) of over 8% for this niche segment, with 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one playing a pivotal role. Companies specializing in custom synthesis and contract research are actively scaling up production to meet the demand from academic and industrial researchers.

For researchers and manufacturers, quality control of 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one is paramount. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to ensure purity and consistency. Regulatory compliance, including adherence to Good Manufacturing Practices (GMP), is critical for its use in preclinical and clinical studies.

In summary, 3,3-Difluoro-4-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]azetidin-2-one (CAS No. 351192-14-8) represents a cutting-edge compound with broad applications in drug discovery and agrochemical innovation. Its unique structural features and functional versatility position it as a key player in the development of next-generation bioactive molecules. As research continues to uncover its full potential, this compound is poised to make significant contributions to science and industry.